Cas no 55579-68-5 (5-(2-Chlorophenyl)cyclohexane-1,3-dione)

• Product Name: 5-(2-Chlorophenyl)cyclohexane-1,3-dione
• CAS No: 55579-68-5
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• MDL: MFCD02067868
• CID: 944172
• PubChem ID: 875360
• Update Time: 2025-10-22

5-(2-Chlorophenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)cyclohexane-1,3-dione
• SR-01000229849
• CS-0212857
• DB-072013
• MLS000110856
• AS-42073
• BPFBAVBCEHCMFU-UHFFFAOYSA-N
• SR-01000229849-1
• WLZ3427
• SMR000106785
• SCHEMBL6797464
• 5-(2-chlorophenyl)-1,3-cyclohexanedione
• 55579-68-5
• MFCD02067868
• CHEMBL1581755
• HMS2375M18
• 1,3-dioxo-5-(o-chlorophenyl)-cyclohexane
• AKOS000265407
• DTXSID50358048
• 1,3-cyclohexanedione, 5-(2-chlorophenyl)-
• 5-(2-chlorophenyl)-cyclohexane-1,3-dione
• STK392614
• A870158
• ALBB-006852

• MDL： MFCD02067868
• Inchi： 1S/C12H11ClO2/c13-12-4-2-1-3-11(12)8-5-9(14)7-10(15)6-8/h1-4,8H,5-7H2
• InChI Key： BPFBAVBCEHCMFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 222.04500
• Monoisotopic Mass: 222.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 367.6°C at 760 mmHg
• PSA: 34.14000
• LogP: 2.74570

5-(2-Chlorophenyl)cyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(2-Chlorophenyl)cyclohexane-1,3-dione

Comprehensive Overview of 5-(2-Chlorophenyl)cyclohexane-1,3-dione (CAS No. 55579-68-5)

5-(2-Chlorophenyl)cyclohexane-1,3-dione (CAS No. 55579-68-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique cyclohexane-1,3-dione core and a 2-chlorophenyl substituent, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and functional materials.

The structural features of 5-(2-Chlorophenyl)cyclohexane-1,3-dione contribute to its reactivity and utility in various chemical transformations. The presence of the chlorophenyl group enhances its lipophilicity, which is crucial for interactions with biological targets, while the dione moiety offers sites for further functionalization. This combination makes it a promising candidate for the development of drug precursors and agrochemical intermediates. Recent studies have highlighted its role in the synthesis of herbicides and plant growth regulators, aligning with the growing demand for sustainable agricultural solutions.

In the context of green chemistry, 5-(2-Chlorophenyl)cyclohexane-1,3-dione has been investigated for its potential to reduce environmental impact. Its derivatives are being explored as alternatives to traditional pesticides, addressing concerns about eco-toxicity and residue accumulation. This aligns with the global shift toward sustainable farming practices and the search for biodegradable agrochemicals. Additionally, its application in catalysis and polymer chemistry underscores its versatility beyond life sciences.

The synthesis and characterization of 5-(2-Chlorophenyl)cyclohexane-1,3-dione involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure high purity and precise structural elucidation, which are critical for its use in high-value applications. The compound's stability under various conditions also makes it suitable for long-term storage and large-scale production, further enhancing its commercial viability.

From a market perspective, the demand for 5-(2-Chlorophenyl)cyclohexane-1,3-dione is expected to rise, driven by its expanding applications in pharmaceuticals and agriculture. Companies specializing in fine chemicals and custom synthesis are actively investing in its production to meet the needs of R&D laboratories and industrial clients. Furthermore, its inclusion in patented formulations highlights its strategic importance in innovation-driven industries.

In conclusion, 5-(2-Chlorophenyl)cyclohexane-1,3-dione (CAS No. 55579-68-5) represents a multifaceted compound with broad utility across scientific and industrial domains. Its unique properties, coupled with the growing emphasis on sustainability and efficiency, position it as a key player in the future of chemical innovation. Ongoing research and development efforts are likely to uncover even more applications, solidifying its role in advancing modern chemistry and technology.